molecular formula C8H6ClNO2 B1508408 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one CAS No. 138035-68-4

5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one

Cat. No. B1508408
CAS RN: 138035-68-4
M. Wt: 183.59 g/mol
InChI Key: WGLKZFRQDQEPMU-UHFFFAOYSA-N
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Description

5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one is a heterocyclic compound with a molecular weight of 183.59 . It is a solid substance at room temperature .


Synthesis Analysis

The synthesis of benzoxazinones has been reported in various studies. For instance, one study reported the synthesis of benzoxazinones via Smiles rearrangement . Another study reported the synthesis of 2H-1,4-Benzoxazin-3(4H)-one by reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3 .


Molecular Structure Analysis

The molecular structure of 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one consists of an oxazine ring fused with a benzene ring . The InChI code for this compound is 1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11) .


Chemical Reactions Analysis

While specific chemical reactions involving 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one are not detailed in the search results, benzoxazinones have been reported to undergo various reactions. For example, one study reported the synthesis of benzoxazinones via Smiles rearrangement .


Physical And Chemical Properties Analysis

5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one is a solid substance at room temperature .

Safety and Hazards

The safety information for 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one indicates that it has the GHS07 pictogram and the signal word “Warning”. The hazard statements include H302, H315, and H319 .

properties

IUPAC Name

5-chloro-4H-1,4-benzoxazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGLKZFRQDQEPMU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)NC2=C(O1)C=CC=C2Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50731438
Record name 5-Chloro-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50731438
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

138035-68-4
Record name 5-Chloro-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50731438
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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